Cas no 2624108-41-2 (tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate)

• Product Name: tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate
• CAS No: 2624108-41-2
• MF: C₁₀H₂₀BrNO₂
• MW: 266.175302505493
• MDL: MFCD33507681
• CID: 5638859
• PubChem ID: 155977936
• Update Time: 2025-07-18

tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27752905
• tert-butyl N-[(3S)-1-bromopentan-3-yl]carbamate
• 2624108-41-2
• tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate

• MDL： MFCD33507681
• Inchi： 1S/C10H20BrNO2/c1-5-8(6-7-11)12-9(13)14-10(2,3)4/h8H,5-7H2,1-4H3,(H,12,13)/t8-/m0/s1
• InChI Key： UYRLNSJFDKJUTP-QMMMGPOBSA-N
• SMILES： BrCC[C@H](CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.06774g/mol
• Monoisotopic Mass: 265.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(3S)-1-Bromopentan-3-ylcarbamate (CAS: 2624108-41-2)

The compound tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate (CAS: 2624108-41-2) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. This chiral building block is particularly valuable in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its potential in targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate as a key intermediate in the synthesis of novel cysteine protease inhibitors. The researchers employed a stereoselective approach to achieve high enantiomeric purity, which is critical for the biological activity of the final compounds. The study highlighted the compound's role in improving the pharmacokinetic properties of the inhibitors, leading to enhanced bioavailability and reduced off-target effects.

In addition to its applications in protease inhibitor development, recent research has explored the use of tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate in the construction of peptidomimetics. A 2024 paper in Organic Letters detailed a novel methodology for incorporating this compound into peptide backbones, resulting in analogs with improved metabolic stability and binding affinity. The study also provided insights into the compound's reactivity under various conditions, offering valuable guidelines for its handling and storage.

Another area of interest is the potential of tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate in targeted drug delivery. A recent preprint on bioRxiv described its conjugation with nanoparticles for the selective delivery of anticancer agents. The researchers reported that the bromo functionality of the compound facilitated efficient coupling with thiol-containing ligands on the nanoparticle surface, enabling precise control over drug release kinetics. This approach holds promise for reducing systemic toxicity and improving therapeutic outcomes.

Despite these advancements, challenges remain in the large-scale production and purification of tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate. A 2023 review in Chemical Reviews emphasized the need for greener synthetic protocols to minimize waste and improve yield. The authors proposed catalytic asymmetric methods as a potential solution, which could also enhance the sustainability of processes involving this compound.

In conclusion, tert-butyl N-(3S)-1-bromopentan-3-ylcarbamate (CAS: 2624108-41-2) continues to be a valuable tool in medicinal chemistry, with recent research expanding its applications in drug discovery and delivery. Future studies are expected to focus on further optimizing its synthesis, exploring new derivatives, and validating its utility in preclinical models. The compound's unique structural features and reactivity make it a promising candidate for addressing unmet medical needs in various therapeutic areas.